Cas no 58965-50-7 (Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1))
58965-50-7 structure
Product Name:Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1)
CAS No:58965-50-7
MF:C17H30BrN
MW:328.330804347992
CID:374410
PubChem ID:15636465
Update Time:2025-04-19
Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1)
- benzyldimethyloctylammonium bromide
- benzyl-dimethyl-octylazanium,bromide
- 3-benzyl-2-methylnonan-2-aminium bromide
- NS00088661
- CHEMBL3277507
- N-Benzyl-N,N-dimethyloctan-1-aminium bromide
- EINECS 261-525-0
- octyldimethylbenzylammonium bromide
- DTXSID90974463
- SCHEMBL1502841
- 58965-50-7
-
- Inchi: 1S/C17H30N.BrH/c1-4-5-6-7-8-12-15-18(2,3)16-17-13-10-9-11-14-17;/h9-11,13-14H,4-8,12,15-16H2,1-3H3;1H/q+1;/p-1
- InChI Key: JBJPHJWPSMUIJR-UHFFFAOYSA-M
- SMILES: [Br-].[N+](C)(C)(CC1C=CC=CC=1)CCCCCCCC
Computed Properties
- Exact Mass: 296.9214
- Monoisotopic Mass: 327.156163
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 19
- Rotatable Bond Count: 8
- Complexity: 204
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 27.6
Experimental Properties
- Boiling Point: 341.5°C at 760 mmHg
- Flash Point: 141.7°C
- PSA: 0
Benzenemethanaminium,N,N-dimethyl-N-octyl-, bromide (1:1) Related Literature
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M. Zeiger,N. Jäckel,P. Strubel,L. Borchardt,R. Reinhold,W. Nickel,J. Eckert,V. Presser,S. Kaskel J. Mater. Chem. A, 2015,3, 17983-17990
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Gloria Belén Ramírez-Rodríguez,José Manuel Delgado-López,Jaime Gómez-Morales CrystEngComm, 2013,15, 2206-2212
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